Cas no 185300-64-5 (b-Alanine,N-[(3,4-dimethoxyphenyl)sulfonyl]-N-(2-furanylmethyl)-, ethyl ester)

• Product Name: b-Alanine,N-[(3,4-dimethoxyphenyl)sulfonyl]-N-(2-furanylmethyl)-, ethyl ester
• CAS No: 185300-64-5
• MF: C₁₈H₂₃NO₇S
• MW: 397.442724466324
• CID: 114508
• PubChem ID: 2779331
• Update Time: 2025-04-18

b-Alanine,N-[(3,4-dimethoxyphenyl)sulfonyl]-N-(2-furanylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[(3,4-dimethoxyphenyl)sulfonyl]-N-(2-furanylmethyl)-, ethyl ester
• ethyl 3-[(3,4-dimethoxyphenyl)sulfonyl-(furan-2-ylmethyl)amino]propanoate
• ETHYL 3-[[(3,4-DIMETHOXYPHENYL)SULFONYL](2-FURYLMETHYL)AMINO]PROPANOATE
• Ethyl 3-(N-(furan-2-ylmethyl)-3,4-dimethoxyphenylsulfonamido)propanoate
• ethyl 3-((3,4-dimethoxyphenyl)sulfonyl)(2-furylmethylamino)propanoate
• AB00013110-01
• DTXSID10381392
• 185300-64-5

• Inchi： 1S/C18H23NO7S/c1-4-25-18(20)9-10-19(13-14-6-5-11-26-14)27(21,22)15-7-8-16(23-2)17(12-15)24-3/h5-8,11-12H,4,9-10,13H2,1-3H3
• InChI Key： UGQKTNWJBOAJBJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)OC)OC)(N(CC1=CC=CO1)CCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 397.11959
• Monoisotopic Mass: 397.11952325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 95.28